Cas no 1884-59-9 (1H-Indole-1-butanoic acid)

• Product Name: 1H-Indole-1-butanoic acid
• CAS No: 1884-59-9
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 1108276
• PubChem ID: 10241973
• Update Time: 2025-04-20

1H-Indole-1-butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-butanoic acid
• 4-(1H-Indol-1-yl)butanoic acid
• MQLJZFAKVWTELE-UHFFFAOYSA-N
• 1-(3-carboxypropyl)indole
• 1884-59-9
• BAA88459
• SCHEMBL1967792
• AKOS000261660
• indole-1-butyric acid

• MDL： MFCD00835034
• Inchi： 1S/C12H13NO2/c14-12(15)6-3-8-13-9-7-10-4-1-2-5-11(10)13/h1-2,4-5,7,9H,3,6,8H2,(H,14,15)
• InChI Key： MQLJZFAKVWTELE-UHFFFAOYSA-N
• SMILES： OC(CCCN1C=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.2Ų